Cas no 2306254-25-9 ((1S,2R)-2-fluorocyclopentanecarboxylic acid)

• Product Name: (1S,2R)-2-fluorocyclopentanecarboxylic acid
• CAS No: 2306254-25-9
• MF: C₆H₉FO₂
• MW: 132.132865667343
• CID: 5213727
• Update Time: 2026-03-06

(1S,2R)-2-fluorocyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-fluoro-, (1S,2R)-
• (1S,2R)-2-fluorocyclopentanecarboxylic acid

• Inchi： 1S/C6H9FO2/c7-5-3-1-2-4(5)6(8)9/h4-5H,1-3H2,(H,8,9)/t4-,5-/m1/s1
• InChI Key： BSQPBOBQXCMDPZ-RFZPGFLSSA-N
• SMILES： [C@@H]1(C(O)=O)CCC[C@H]1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (1S,2R)-2-fluorocyclopentanecarboxylic acid

Comprehensive Overview of (1S,2R)-2-fluorocyclopentanecarboxylic acid (CAS No. 2306254-25-9)

(1S,2R)-2-fluorocyclopentanecarboxylic acid (CAS No. 2306254-25-9) is a fluorinated cyclopentane derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique stereochemistry and fluorine substitution, serves as a versatile building block in the synthesis of bioactive molecules. The presence of the fluorine atom at the 2-position of the cyclopentane ring enhances its metabolic stability and binding affinity, making it a valuable intermediate for drug discovery.

In recent years, the demand for fluorinated compounds like (1S,2R)-2-fluorocyclopentanecarboxylic acid has surged due to their applications in the development of small-molecule therapeutics. Researchers are particularly interested in its potential to modulate enzyme activity and improve pharmacokinetic properties. The compound's CAS No. 2306254-25-9 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance in organic synthesis and drug design.

One of the key advantages of (1S,2R)-2-fluorocyclopentanecarboxylic acid lies in its stereospecificity. The (1S,2R) configuration ensures high enantiomeric purity, which is critical for achieving desired biological effects. This attribute aligns with the pharmaceutical industry's focus on chiral synthesis and stereoselective reactions, topics that dominate modern chemical research. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

The synthesis of CAS No. 2306254-25-9 typically involves asymmetric fluorination techniques, which are a hot topic in green chemistry and sustainable synthesis. As environmental concerns drive the adoption of eco-friendly methodologies, researchers are exploring catalytic fluorination and flow chemistry to produce this compound more efficiently. These advancements address common search queries such as "fluorination methods in drug discovery" and "sustainable synthesis of fluorinated intermediates."

Beyond pharmaceuticals, (1S,2R)-2-fluorocyclopentanecarboxylic acid has potential applications in material science and agrochemicals. Its ability to influence molecular interactions makes it a candidate for designing advanced polymers and coatings. Meanwhile, agrochemical researchers are investigating its role in developing novel pesticides and herbicides with improved efficacy and environmental safety.

In summary, (1S,2R)-2-fluorocyclopentanecarboxylic acid (CAS No. 2306254-25-9) is a multifaceted compound with broad applications in medicinal chemistry, material science, and agrochemicals. Its stereochemistry, fluorine substitution, and derivatization potential make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the next generation of innovative solutions.